Cas no 1435934-86-3 (Ethanethioic acid, S-(3-azidopropyl) ester)

• Product Name: Ethanethioic acid, S-(3-azidopropyl) ester
• CAS No: 1435934-86-3
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 4465429
• PubChem ID: 90385236
• Update Time: 2025-05-21

Ethanethioic acid, S-(3-azidopropyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(3-azidopropyl) ester
• S-(3-Azidopropyl) ethanethioate
• 1-[(3-azidopropyl)sulfanyl]ethan-1-one
• EN300-332022
• S-(3-Azidopropyl)thioacetate, 95%
• SCHEMBL16006033
• 1435934-86-3

• Inchi： 1S/C5H9N3OS/c1-5(9)10-4-2-3-7-8-6/h2-4H2,1H3
• InChI Key： UHSOFTIGNARKFK-UHFFFAOYSA-N
• SMILES： C(SC(=O)C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 159.04663309Da
• Monoisotopic Mass: 159.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on Ethanethioic acid, S-(3-azidopropyl) ester

Comprehensive Overview of Ethanethioic acid, S-(3-azidopropyl) ester (CAS No. 1435934-86-3)

Ethanethioic acid, S-(3-azidopropyl) ester (CAS No. 1435934-86-3) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis, bioconjugation, and materials science. This compound, characterized by its unique azidopropyl and thioester functional groups, is widely utilized in click chemistry applications, particularly in the modification of biomolecules and polymers. Its molecular structure enables efficient coupling reactions, making it a valuable tool for researchers exploring advanced materials and drug delivery systems.

The growing interest in Ethanethioic acid, S-(3-azidopropyl) ester is closely tied to the rise of click chemistry and bioorthogonal reactions, which are pivotal in modern pharmaceutical and biotechnological research. Users frequently search for terms like "azide-functionalized thioesters", "click chemistry reagents", and "bioconjugation tools", reflecting the compound's relevance in cutting-edge scientific applications. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions further enhances its utility in labeling and crosslinking experiments.

From an industrial perspective, CAS No. 1435934-86-3 is often discussed in the context of polymer modification and surface functionalization. Researchers are increasingly exploring its potential in creating smart materials, such as stimuli-responsive hydrogels and self-healing polymers. The compound's ability to introduce azide groups into macromolecular structures aligns with the demand for customizable and multifunctional materials in sectors like healthcare, electronics, and coatings. Searches for "azide-containing crosslinkers" and "thioester-based coupling agents" highlight its role in these innovative applications.

In the realm of drug discovery, Ethanethioic acid, S-(3-azidopropyl) ester serves as a versatile intermediate for the synthesis of targeted therapeutics. Its reactive azide moiety allows for precise attachment of drug molecules to carriers like antibodies or nanoparticles, a technique often searched as "antibody-drug conjugate (ADC) synthesis". This approach is critical in developing next-generation treatments with reduced off-target effects, a hot topic in precision medicine. The compound's stability and selectivity make it a preferred choice for such high-stakes applications.

Environmental and safety considerations are also key discussion points surrounding CAS No. 1435934-86-3. While the compound is valued for its reactivity, proper handling protocols are emphasized in research literature. Queries like "safe handling of azide compounds" and "storage conditions for thioesters" indicate user awareness of best practices. Recent advancements in green chemistry have further driven interest in optimizing synthetic routes for this compound to minimize waste and energy consumption, aligning with global sustainability goals.

The analytical characterization of Ethanethioic acid, S-(3-azidopropyl) ester involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis—frequently searched terms by quality control professionals. Standardization of these methods ensures batch-to-batch consistency, which is crucial for reproducible research outcomes. Discussions on platforms like ResearchGate often focus on "spectral data interpretation" and "purification strategies" for this compound, reflecting the technical depth of user inquiries.

Looking ahead, the applications of CAS No. 1435934-86-3 are expanding into emerging fields like bioelectronics and nanomedicine. Its dual functionality makes it suitable for creating conductive polymer hybrids and responsive drug delivery systems—topics trending under "smart biomaterials" and "theranostic agents". As interdisciplinary research grows, this compound is poised to play a pivotal role in bridging chemistry with biology and engineering.

For procurement specialists, understanding the commercial availability of Ethanethioic acid, S-(3-azidopropyl) ester is essential. Search patterns reveal high interest in "bulk suppliers", "technical specifications", and "custom synthesis options". The compound is typically offered in research-grade quantities with certificates of analysis, catering to both academic and industrial buyers. Transparent documentation of storage stability and shipping requirements addresses common logistical concerns in the supply chain.

In summary, Ethanethioic acid, S-(3-azidopropyl) ester (CAS No. 1435934-86-3) represents a nexus of innovation across multiple scientific disciplines. Its chemical properties answer pressing needs in bioconjugation, materials science, and therapeutic development, while user search behavior underscores its practical significance. As research continues to uncover new applications, this compound will remain at the forefront of molecular design strategies that shape future technologies.